Cas no 1229624-96-7 (1-(difluoromethyl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-(difluoromethyl)-1H-pyrazole-5-carbonitrile
• CAS No: 1229624-96-7
• MF: C₅H₃F₂N₃
• MW: 143.094227075577
• MDL: MFCD15143285
• CID: 3160318
• PubChem ID: 50896824
• Update Time: 2025-04-21

1-(difluoromethyl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-1H-pyrazole-5-carbonitrile
• 1-(DIFLUOROMETHYL)-1H-PYRAZOL-5-YL CYANIDE
• 2-(difluoromethyl)pyrazole-3-carbonitrile
• SB85634
• EN300-232488
• 1229624-96-7
• AKOS005169614
• CS-0267867
• DTXSID101251782
• STL414899

• MDL： MFCD15143285
• Inchi： 1S/C5H3F2N3/c6-5(7)10-4(3-8)1-2-9-10/h1-2,5H
• InChI Key： ODFCCUHCWNRWEL-UHFFFAOYSA-N
• SMILES： FC(N1C(C#N)=CC=N1)F

Computed Properties

• Exact Mass: 143.03
• Monoisotopic Mass: 143.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles